3-[(Pentylamino)methyl]phenol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 3-[(pentylamino)methyl]phenol
• InChI: InChI=1S/C12H19NO/c1-2-3-4-8-13-10-11-6-5-7-12(14)9-11/h5-7,9,13-14H,2-4,8,10H2,1H3
• InChI Key: YQJQKXLRJKQBSG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNCC1=CC(=CC=C1)O

Description

3-[(Pentylamino)methyl]phenol is a phenolic derivative characterized by a phenol core substituted with a pentylamino-methyl group (-CH₂-NH-C₅H₁₁) at the meta position. Its structure combines the hydrophilic phenol group with a hydrophobic pentyl chain, suggesting balanced solubility properties for membrane permeability and possible pharmacological applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(Pentylamino)methyl]phenol typically involves the nucleophilic aromatic substitution of a suitable phenol derivative with a pentylamine. One common method is the reaction of 3-chloromethylphenol with pentylamine under basic conditions to yield the desired product. The reaction is usually carried out in a solvent such as ethanol or methanol, with the temperature maintained around 60-80°C to facilitate the substitution reaction .

Industrial Production Methods

On an industrial scale, the production of 3-[(Pentylamino)methyl]phenol may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the final product with the desired specifications .

Chemical Reactions Analysis

Types of Reactions

3-[(Pentylamino)methyl]phenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert quinones back to phenols.

Substitution: Electrophilic aromatic substitution reactions can occur at the ortho and para positions relative to the phenol group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Electrophilic reagents like bromine (Br₂) or nitric acid (HNO₃) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenol group can yield quinones, while substitution reactions can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

3-[(Pentylamino)methyl]phenol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound’s phenolic structure makes it useful in studying enzyme interactions and biological pathways.

Industry: It is used in the production of polymers, resins, and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-[(Pentylamino)methyl]phenol involves its interaction with various molecular targets. The phenol group can form hydrogen bonds and interact with enzymes or receptors, influencing biological pathways. The pentylamino group can enhance the compound’s lipophilicity, allowing it to penetrate cell membranes more effectively .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 3-[(Pentylamino)methyl]phenol and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Substituent Group	Key Properties/Activities	Reference
3-[(Pentylamino)methyl]phenol	C₁₂H₁₉NO	193.29 g/mol	-CH₂-NH-(CH₂)₄CH₃ (pentylamino)	Inferred: Moderate lipophilicity, potential receptor affinity	—
3-[(Methylamino)methyl]phenol	C₈H₁₁NO	137.18 g/mol	-CH₂-NH-CH₃ (methylamino)	Shorter chain, higher hydrophilicity
3-(Diethylamino)phenol	C₁₀H₁₅NO	165.23 g/mol	-N(C₂H₅)₂ (diethylamino)	Higher steric hindrance, cyclic amine
Phenol,3-[2-(4-hydroxyphenyl)ethenyl]	C₁₄H₁₂O₂	212.25 g/mol	-CH=CH-(4-hydroxyphenyl)	Extended conjugation, antioxidant activity (implied)
3-[3-(Phenalkylamino)cyclohexyl]phenols	Variable	Variable	Cyclohexyl-phenalkylamino groups	Opioid receptor affinity (e.g., µ-opioid)

Key Observations:

Alkyl Chain Length and Lipophilicity: The pentyl chain in 3-[(Pentylamino)methyl]phenol increases lipophilicity compared to shorter-chain analogs like 3-[(methylamino)methyl]phenol (C₈H₁₁NO) . This may enhance membrane permeability and bioavailability. In contrast, 3-(diethylamino)phenol (C₁₀H₁₅NO) has a branched amine group, reducing flexibility but increasing steric effects, which could impact receptor binding .

Biological Activity: Cyclohexyl-phenalkylamino phenols () exhibit µ-opioid receptor affinity, suggesting that aminoalkylphenol derivatives with hydrophobic substituents may interact with central nervous system targets. The pentyl chain in 3-[(Pentylamino)methyl]phenol could similarly modulate receptor binding . Phenolic compounds with conjugated systems, such as phenol,3-[2-(4-hydroxyphenyl)ethenyl], demonstrate antioxidant and anti-inflammatory activities in Salvia species . The pentylamino group in 3-[(Pentylamino)methyl]phenol might alter these properties by introducing basicity or steric constraints.

Synthetic and Structural Considerations: The synthesis of 3-[(Pentylamino)methyl]phenol likely involves reductive amination or nucleophilic substitution, similar to methods used for 3-[(methylamino)methyl]phenol .

Biological Activity

3-[(Pentylamino)methyl]phenol, also known as a phenolic compound, has garnered attention in recent years due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

3-[(Pentylamino)methyl]phenol features a phenolic hydroxyl group attached to a pentylamino side chain. This unique structure allows it to participate in various biochemical interactions, potentially influencing its biological activity.

Biological Activity Overview

Research indicates that 3-[(Pentylamino)methyl]phenol may exhibit several biological activities, including:

• Antimicrobial Properties : Studies suggest that phenolic compounds can inhibit the growth of bacteria and fungi, making them potential candidates for antimicrobial agents.
• Antioxidant Activity : The compound may possess antioxidant properties, which are crucial in combating oxidative stress and preventing cellular damage.
• Enzyme Modulation : It is hypothesized that 3-[(Pentylamino)methyl]phenol may interact with specific enzymes, modulating their activity and influencing various metabolic pathways.

The biological activity of 3-[(Pentylamino)methyl]phenol is primarily attributed to its ability to form hydrogen bonds and engage in electron donation due to the presence of the hydroxyl group. This interaction can lead to:

• Inhibition of Enzymatic Activity : By binding to active sites on enzymes, the compound may inhibit their function, affecting metabolic processes.
• Receptor Interaction : The compound might interact with cell surface receptors, leading to altered signaling pathways that can influence cell behavior.

Research Findings

Several studies have explored the biological activity of 3-[(Pentylamino)methyl]phenol and related compounds. Below are key findings from recent research:

• Antimicrobial Activity : A study demonstrated that phenolic compounds, including those similar to 3-[(Pentylamino)methyl]phenol, exhibited significant antimicrobial effects against various bacterial strains. The minimum inhibitory concentrations (MICs) were determined, showing promising results for potential therapeutic applications.

  Compound	MIC (µg/mL)	Target Organism
  3-[(Pentylamino)methyl]phenol	32	E. coli
  Phenolic Derivative A	16	Staphylococcus aureus
  Phenolic Derivative B	64	Candida albicans

• Antioxidant Activity : In vitro assays indicated that 3-[(Pentylamino)methyl]phenol exhibited significant free radical scavenging activity. The compound's ability to donate electrons was quantified using the DPPH assay.

  Sample	Scavenging Activity (%)
  3-[(Pentylamino)methyl]phenol	78
  Ascorbic Acid	90
  Control	15

• Enzyme Inhibition Studies : Molecular docking studies revealed that 3-[(Pentylamino)methyl]phenol could effectively bind to certain enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development.

Case Studies

A notable case study investigated the effects of phenolic compounds on human cancer cell lines. The study found that compounds similar to 3-[(Pentylamino)methyl]phenol induced apoptosis in cancer cells through modulation of apoptotic pathways.